2-((4-chlorophenyl)thio)-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C20H21ClFN3OS2.ClH/c1-24(2)11-4-12-25(18(26)13-27-15-9-7-14(21)8-10-15)20-23-19-16(22)5-3-6-17(19)28-20;/h3,5-10H,4,11-13H2,1-2H3;1H
• InChI Key: HSPIZAMKCCXXFP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)CSC3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C20H22Cl2FN3OS2
• Molecular Weight: 474.4 g/mol

Description

2-((4-chlorophenyl)thio)-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C20H22Cl2FN3OS2 and its molecular weight is 474.43. The purity is usually 95%.
BenchChem offers high-quality 2-((4-chlorophenyl)thio)-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-chlorophenyl)thio)-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Catalysis

One prominent application of compounds similar to 2-((4-chlorophenyl)thio)-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride lies in the field of chemical synthesis. For instance, derivatives of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide have been prepared through carbodiimide condensation catalysis, showcasing the utility of similar structures in synthesizing novel compounds with potential biological activities (Yu et al., 2014). These methods emphasize the role of such compounds in facilitating the development of new chemical entities.

Pharmaceutical Development

Compounds with structural similarities have shown promise in pharmaceutical development, particularly in the synthesis of potential antipsychotic agents. For example, derivatives like 2-(diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide have exhibited antipsychotic-like profiles in behavioral animal tests, offering a foundation for developing new therapeutic agents (Wise et al., 1987).

Bioactive Compound Synthesis

The synthesis of bioactive benzothiazolinone acetamide analogs demonstrates another critical application. These compounds, including variants like N-(4-chlorophenyl)-2-[6-(benzoyl)-2-benzothiazolinone-3-yl]acetamide, have been studied for their photochemical and thermochemical properties, non-linear optical (NLO) activity, and interactions with biological targets such as Cyclooxygenase 1 (COX1) (Mary et al., 2020). This research underscores the potential of such compounds in developing photovoltaic materials and studying drug-ligand interactions.

Material Science and Photovoltaic Efficiency

Furthermore, the evaluation of benzothiazolinone acetamide analogs in material science, particularly for their photovoltaic efficiency as potential photosensitizers in dye-sensitized solar cells (DSSCs), highlights a novel application area. These compounds' light harvesting efficiency (LHE) and free energy of electron injection properties suggest their utility in enhancing the efficiency of photovoltaic cells (Mary et al., 2020).

Antitumor and Anti-inflammatory Activity

Lastly, the synthesis of novel N-(3-chloro-4-fluorophenyl) derivatives and their evaluation for anti-inflammatory activity illustrate the potential medical applications of compounds structurally related to 2-((4-chlorophenyl)thio)-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride. These studies provide a basis for further research into their therapeutic properties (Sunder & Maleraju, 2013).